Cas no 1261829-99-5 (2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261829-99-5
• MF: C₁₃H₈F₄O₂
• MW: 272.195037841797
• CID: 4990561
• Update Time: 2025-06-10

2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H8F4O2/c14-12-10(2-1-3-11(12)18)8-4-6-9(7-5-8)19-13(15,16)17/h1-7,18H
• InChI Key： XDIGTVSQRKJNGZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=CC=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5

Additional information on 2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261829-99-5)

2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261829-99-5) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a fluoro substitution at the 2-position, a hydroxy group at the 3-position, and a trifluoromethoxy moiety at the 4'-position of the biphenyl scaffold. Such modifications enhance its potential as a building block for drug discovery and material science applications.

The growing interest in fluorinated compounds like 2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl stems from their ability to improve metabolic stability, bioavailability, and binding affinity in target molecules. Researchers are increasingly exploring its utility in designing kinase inhibitors, antibacterial agents, and anti-inflammatory drugs. Its CAS No. 1261829-99-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

One of the trending topics in organic chemistry is the role of trifluoromethoxy groups in modulating electronic and steric effects. This compound's trifluoromethoxy substituent is particularly noteworthy, as it can influence lipophilicity and membrane permeability—key factors in drug design. Recent publications highlight its potential in central nervous system (CNS) therapeutics, where fluorinated analogs show improved blood-brain barrier penetration.

From a synthetic perspective, 2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl is often synthesized via Suzuki-Miyaura cross-coupling or Ullmann-type reactions. These methods are favored for their efficiency in constructing biphenyl frameworks. The compound's hydroxy group also allows for further derivatization, making it a versatile intermediate in medicinal chemistry workflows.

Environmental and regulatory considerations are another hot topic. While fluorinated compounds offer therapeutic advantages, their persistence in ecosystems has sparked debates. However, 2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl is not classified as a hazardous substance, aligning with green chemistry principles when handled responsibly.

In material science, this compound's biphenyl core and fluorine atoms contribute to its use in liquid crystals and organic semiconductors. Its ability to form stable π-π stacking interactions makes it valuable for optoelectronic devices, a field experiencing rapid growth due to demand for flexible electronics.

For researchers seeking high-purity 1261829-99-5, analytical techniques like HPLC and NMR are essential to verify structural integrity. Suppliers often provide technical data sheets detailing its solubility (e.g., in DMSO or methanol) and storage conditions, which are critical for experimental reproducibility.

In summary, 2-Fluoro-3-hydroxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261829-99-5) is a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its strategic fluorine and hydroxy placements, combined with a trifluoromethoxy group, position it as a pivotal tool in modern chemistry. As AI-driven drug discovery accelerates, compounds like this will remain at the forefront of small-molecule research.